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Abstract
Aripiprazole Lauroxil is a long-acting injectable (LAI) atypical antipsychotic approved for the

treatment of schizophrenia in adults.[1][2][3] As a prodrug of aripiprazole, it is designed to

provide sustained therapeutic concentrations of the active moiety over an extended period,

thereby improving patient adherence to treatment.[4][5][6] This technical guide provides an in-

depth overview of the chemical structure and synthesis of Aripiprazole Lauroxil, including

detailed experimental protocols and characterization methods.

Chemical Structure and Properties
Aripiprazole Lauroxil is chemically named [7-[4-[4-(2,3-Dichlorophenyl)piperazin-1-

yl]butoxy]-2-oxo-3,4-dihydroquinolin-1-yl]methyl dodecanoate.[7] It is a dodecanoate ester of N-

hydroxymethyl aripiprazole.[4][7][8] The molecule consists of the active drug, aripiprazole,

which is covalently linked to a lauric acid tail through an N-acyloxymethyl linker.[5][9] This

chemical modification renders the compound less soluble in water, allowing for its formulation

as an aqueous suspension for intramuscular injection.[5]

The empirical formula of Aripiprazole Lauroxil is C36H51Cl2N3O4, and its molecular weight

is 660.72 g/mol .[4][10]

Table 1: Physicochemical Properties of Aripiprazole Lauroxil
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Property Value Reference(s)

Molecular Formula C36H51Cl2N3O4 [4][10]

Molecular Weight 660.72 g/mol [4][10]

Appearance
White to off-white crystalline

solid
[11]

Melting Point 81-83 °C [7]

Solubility <0.01 mg/mL in water [7]

IUPAC Name

[7-[4-[4-(2,3-

dichlorophenyl)piperazin-1-

yl]butoxy]-2-oxo-3,4-

dihydroquinolin-1-yl]methyl

dodecanoate

[7]

CAS Number 1259305-29-7 [4]

Synthesis of Aripiprazole Lauroxil
The synthesis of Aripiprazole Lauroxil is a two-step process that involves the formation of an

N-hydroxymethyl intermediate of aripiprazole, followed by esterification with lauric acid or a

reactive derivative thereof.[1][3][12][13]

Step 1: Synthesis of N-hydroxymethyl Aripiprazole
The first step involves the reaction of aripiprazole with a source of formaldehyde, such as

paraformaldehyde or an aqueous formaldehyde solution, in the presence of a base.[1][12][13]

Materials:

Aripiprazole (or its monohydrate)

Paraformaldehyde

Potassium Carbonate
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Acetone

Deionized Water

Procedure:

Charge a reactor with aripiprazole (as monohydrate), paraformaldehyde, and potassium

carbonate in acetone.[12]

Heat the mixture to 20-25°C and maintain stirring under a nitrogen atmosphere for

approximately 18 hours, or until the reaction is deemed complete by monitoring the

consumption of aripiprazole (e.g., via HPLC, with a target of <16% remaining).[12]

Cool the reaction mixture to <5°C and hold for at least 1 hour.[12]

Filter the resulting solid from the mixture.[12]

Wash the solid cake sequentially with chilled acetone and deionized water.[12]

Dry the solid under vacuum at 30°C for at least 16 hours to yield crude N-hydroxymethyl

aripiprazole.[12]

For purification, the crude product can be slurried in deionized water, filtered, and dried again

to obtain pure N-hydroxymethyl aripiprazole.[12]

Step 2: Esterification to form Aripiprazole Lauroxil
The second step is the esterification of the N-hydroxymethyl aripiprazole intermediate with

lauric acid. This reaction is typically carried out using a coupling agent to activate the carboxylic

acid.[1][12] Alternatively, a more reactive derivative of lauric acid, such as lauroyl chloride, can

be used.[3]

Materials:

N-hydroxymethyl aripiprazole

Lauric Acid
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N,N'-Dicyclohexylcarbodiimide (DCC)

4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM)

Isopropanol

Procedure:

In a reactor, dissolve lauric acid and N,N'-dicyclohexylcarbodiimide (DCC) in

dichloromethane and stir for approximately 10 minutes.[13]

Add N-hydroxymethyl aripiprazole and 4-dimethylaminopyridine (DMAP) to the mixture.[13]

Maintain stirring at room temperature (15-25°C) for a minimum of 2 hours, monitoring the

reaction progress by HPLC until the N-hydroxymethyl aripiprazole is consumed (e.g.,

<0.5%).[13]

Filter the reaction mixture to remove the N,N'-dicyclohexylurea byproduct.[12][13]

Distill the dichloromethane under reduced pressure.[12][13]

Add isopropanol to the residue and continue distillation.[12][13]

Cool the resulting mixture to 0-10°C and hold for at least 2 hours to induce crystallization.[12]

[13]

Filter the solid product and wash with isopropanol.[12][13]

Dry the solid under vacuum at 30°C for approximately 4 hours to yield Aripiprazole
Lauroxil.[12][13]

Analytical Characterization
The purity and identity of Aripiprazole Lauroxil are confirmed using various analytical

techniques.
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Table 2: Analytical Methods for Aripiprazole Lauroxil Characterization
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Technique Purpose Key Parameters Reference(s)

High-Performance

Liquid

Chromatography

(HPLC)

Purity assessment

and quantification

Column: C18 reverse-

phase (e.g., 250 mm x

4.6 mm, 5 µm). Mobile

Phase: Acetonitrile

and a buffer (e.g.,

0.32% KH2PO4) in a

60:40 v/v ratio. Flow

Rate: 1.0 mL/min.

Detection: UV at 210

nm or 254 nm.

[14][15]

Liquid

Chromatography-

Tandem Mass

Spectrometry (LC-

MS/MS)

Identification and

quantification in

biological matrices

Column: Agilent

Eclipse XDB-CN (100

x 2.1 mm, 3.5 µm).

Mobile Phase:

Acetonitrile and water

(75:25, v/v) with 0.1%

formic acid. Flow

Rate: 0.5 mL/min.

Detection: Positive ion

electrospray ionization

(ESI+) with selected

reaction monitoring

(SRM).

[16]

Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Structural elucidation

1H and 13C NMR

spectra are used to

confirm the chemical

structure.

Mass Spectrometry

(MS)

Molecular weight

determination and

fragmentation analysis

Provides information

on the molecular ion

and fragmentation

pattern to confirm the

identity of the

compound.

[14][16]
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Signaling Pathways and Mechanism of Action
Aripiprazole Lauroxil is a prodrug that is hydrolyzed in the body to release aripiprazole.[5]

The pharmacological activity of Aripiprazole Lauroxil is therefore attributable to aripiprazole.

Aripiprazole exhibits its antipsychotic effects through a combination of partial agonist activity at

dopamine D2 and serotonin 5-HT1A receptors, and antagonist activity at serotonin 5-HT2A

receptors.[4][8]

Metabolism

Pharmacological Action

Aripiprazole Lauroxil N-hydroxymethyl aripiprazole
Esterases
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Dehydro-aripiprazole
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Partial Agonist
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Click to download full resolution via product page

Caption: Metabolic conversion of Aripiprazole Lauroxil and its mechanism of action.

Experimental Workflows
The overall process from synthesis to characterization of Aripiprazole Lauroxil can be

visualized as a sequential workflow.
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Caption: Workflow for the synthesis and characterization of Aripiprazole Lauroxil.

Conclusion
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This technical guide has outlined the synthesis and chemical structure of Aripiprazole
Lauroxil, providing detailed experimental protocols and analytical methodologies for its

preparation and characterization. The conversion of aripiprazole to its lauroxil prodrug

represents a significant advancement in the long-acting injectable treatment of schizophrenia,

offering the potential for improved patient outcomes through enhanced adherence. The

information presented herein serves as a valuable resource for researchers and professionals

in the field of drug development and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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